N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide

• IUPAC Name: N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide
• InChI: InChI=1S/C21H24N6O2/c1-16(27-24-20(23-25-27)17-7-3-2-4-8-17)21(28)22-15-18-9-5-6-10-19(18)26-11-13-29-14-12-26/h2-10,16H,11-15H2,1H3,(H,22,28)
• InChI Key: ZRAWDRPOHILVEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CC=C1N2CCOCC2)N3N=C(N=N3)C4=CC=CC=C4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide is a complex organic compound with potential applications in various scientific fields. This compound features a morpholine ring, a phenyl group, and a tetrazole ring, making it a unique structure with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide typically involves multi-step organic reactions. The process begins with the preparation of the morpholine derivative, followed by the introduction of the phenyl group and the tetrazole ring. Common reagents used in these reactions include morpholine, phenyl bromide, and sodium azide. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups, altering the compound’s properties.

Reduction: This reaction can remove oxygen-containing groups or introduce hydrogen atoms, modifying the compound’s reactivity.

Substitution: This reaction involves the replacement of one functional group with another, allowing for the creation of derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired outcome, with temperature, solvent, and catalyst playing crucial roles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with varying functional groups.

Scientific Research Applications

N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide has numerous applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: It has potential therapeutic applications due to its ability to modulate biological pathways.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and affecting cellular processes. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)acetamide
• N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)butanamide

Uniqueness

N-[(2-morpholin-4-ylphenyl)methyl]-2-(5-phenyltetrazol-2-yl)propanamide stands out due to its specific combination of functional groups, which confer unique chemical and biological properties